2-Bromo-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide

• IUPAC Name: 2-bromo-N-[(1-thiophen-3-ylcyclopropyl)methyl]benzamide
• InChI: InChI=1S/C15H14BrNOS/c16-13-4-2-1-3-12(13)14(18)17-10-15(6-7-15)11-5-8-19-9-11/h1-5,8-9H,6-7,10H2,(H,17,18)
• InChI Key: QWJNHTKUNCXZGA-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)C2=CC=CC=C2Br)C3=CSC=C3
• Molecular Formula: C15H14BrNOS
• Molecular Weight: 336.2 g/mol
• CAS No.: 2415492-24-7

Description

Thiophene-based analogs have been of interest to a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects.

Synthesis Analysis

Thiophene derivatives can be synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Chemical Reactions Analysis

The autopolymerization reaction is one of the synthesis methods of polythiophenes using halogenated thiophene derivatives. In a study, the products and reaction mechanism of the polymerization reaction of 2-bromo-3-methoxythiophene were analyzed by investigating the gas, liquid, and solid states using UV-Vis, electron spin resonance (ESR), gas chromatography/mass spectrometry (GC/MS), elemental analysis, NMR, and FT-IR spectroscopy.

Physical and Chemical Properties Analysis

Thiophene is a heterocyclic compound with unique electronic, optical, and redox properties owing to its small HOMO-LUMO gap and high polarizability of a sulfur atom. These properties lead to stabilization in various oxidation states and to excellent charge transport properties.

Future Directions

Thiophenes have been applied as building blocks in the fields of dyes, pharmaceuticals, agrochemicals, etc. Oligothiophenes and polythiophenes derived from thiophene derivatives have been widely studied and have received much attention for their conductivity and optical nature affected by external stimuli. They also find application in field-effect transistors, electroluminescent devices, and solar cells. These areas could be potential future directions for the study and application of thiophene derivatives.